(Z)-N-(1-(4-methoxyphenyl)-3-oxo-3-(phenethylamino)prop-1-en-2-yl)-4-methylbenzamide

• IUPAC Name: N-[(Z)-1-(4-methoxyphenyl)-3-oxo-3-(2-phenylethylamino)prop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C26H26N2O3/c1-19-8-12-22(13-9-19)25(29)28-24(18-21-10-14-23(31-2)15-11-21)26(30)27-17-16-20-6-4-3-5-7-20/h3-15,18H,16-17H2,1-2H3,(H,27,30)(H,28,29)/b24-18-
• InChI Key: MWJBYLHRLQIJPD-MOHJPFBDSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)OC)C(=O)NCCC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(C=C2)OC)/C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol

Description

(Z)-N-(1-(4-methoxyphenyl)-3-oxo-3-(phenethylamino)prop-1-en-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C26H26N2O3 and its molecular weight is 414.505. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

Phthalocyanines and related compounds have been researched for their photophysical and photochemical properties, which are valuable for photodynamic therapy (PDT) applications. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Applications

Compounds with similar structural motifs have been synthesized and evaluated for their antimicrobial efficacy. For instance, a series of thiazole ring-incorporating benzamides demonstrated significant antibacterial and antifungal activities, suggesting that derivatives like "(Z)-N-(1-(4-methoxyphenyl)-3-oxo-3-(phenethylamino)prop-1-en-2-yl)-4-methylbenzamide" could have applications in developing new therapeutic agents for microbial diseases (Desai, Rajpara, & Joshi, 2013).

Nonlinear Optical Materials

The study and development of nonlinear optical (NLO) materials are crucial for applications in optical device technologies, including optical limiters and switches. Hydrazones and similar organic compounds have been explored for their NLO properties, indicating the potential use of complex benzamides in optical and photonic devices (Naseema et al., 2010).

Hepatoprotective Agents

Derivatives from Tribuli Fructus, showing structural similarities, have been isolated and demonstrated significant hepatoprotective activities against drug-induced cytotoxicity in liver cells. This suggests the potential research interest in benzamide derivatives for the development of hepatoprotective agents (Byun et al., 2010).